Cas no 54191-26-3 (Purpureagitoside)

• Product Name: Purpureagitoside
• CAS No: 54191-26-3
• Molecular Formula: C₅₆H₉₄O₂₉
• Molecular Weight: 1231.32818174362
• CID: 2049196

Purpureagitoside Properties

Names and Identifiers

• 26-O-beta-D-glucopyranosyl-(25R)-5alpha-furostan-2alpha,3beta,22alpha,26-tetraol 3-O-[beta-D-glucopyranosyl-(1->2)-[beta-D-xylopyranosyl-(1->3)]-beta-D-glucopyranosyl-(1->4)]-beta-D-galactopyranoside
• purpureagitosid
• Purpureagitoside
• β-D-Galactopyranoside, (2α,3β,5α,22α,25R)-26-(β-D-glucopyranosyloxy)-2,22-dihydroxyfurostan-3-yl O-β-D-glucopyranosyl-(1→2)-O-[β-D-xylopyranosyl-(1→3)]-O-β-D-glucopyranosyl-(1→4)-

• InChIKey： PYVSHVUPVKOSBE-PDLXYLDASA-N
• Inchi： 1S/C56H94O29/c1-20(18-75-49-43(71)39(67)36(64)30(14-57)78-49)7-10-56(74)21(2)34-29(85-56)12-25-23-6-5-22-11-28(26(61)13-55(22,4)24(23)8-9-54(25,34)3)77-51-45(73)41(69)46(33(17-60)81-51)82-53-48(84-52-44(72)40(68)37(65)31(15-58)79-52)47(38(66)32(16-59)80-53)83-50-42(70)35(63)27(62)19-76-50/h20-53,57-74H,5-19H2,1-4H3/t20-,21+,22+,23-,24+,25+,26-,27-,28-,29+,30-,31-,32-,33-,34+,35+,36-,37-,38-,39+,40+,41-,42-,43-,44-,45-,46+,47+,48-,49-,50+,51-,52+,53+,54+,55+,56-/m1/s1
• SMILES： C[C@]12CC[C@]3([H])[C@]4(C[C@@H](O)[C@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@@H](O[C@]6([H])O[C@H](CO)[C@@H](O)[C@H](O[C@]7([H])OC[C@@H](O)[C@H](O)[C@H]7O)[C@H]6O[C@@]6([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O6)O)[C@@H](CO)O5)O)C[C@]4([H])CC[C@@]3([H])[C@]1([H])C[C@]1([H])O[C@](O)(CC[C@@H](C)CO[C@H]3[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O3)O)[C@@H](C)[C@]21[H])C

Experimental Properties

• pka: 12.77±0.70(Predicted)
• Density: 1.57±0.1 g/cm3(Predicted)